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Compound of Interest

Compound Name: PAz-PC

Cat. No.: B1141734 Get Quote

PAz-PC Probe Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers and scientists working with PAz-PC (1-palmitoyl-2-azelaoyl-sn-glycero-

3-phosphocholine). PAz-PC is a major molecular species found in oxidized low-density

lipoprotein (oxLDL) and is widely used in studies related to atherosclerosis, inflammation, and

oxidative stress.

Frequently Asked Questions (FAQs)
Q1: What is PAz-PC?

A1: PAz-PC is the abbreviation for 1-palmitoyl-2-azelaoyl-sn-glycero-3-phosphocholine. It is an

oxidized phospholipid, not a photo-activatable or azido-containing probe. The "Az" in its name

refers to the nine-carbon dicarboxylic acid, azelaic acid, which is esterified at the sn-2 position

of the glycerol backbone. PAz-PC is a significant component of oxidized low-density lipoprotein

(oxLDL) and is often used as a biomarker for oxidative stress.

Q2: What are the common applications of PAz-PC in research?

A2: PAz-PC is primarily used in cardiovascular research to study the pathological effects of

oxidized lipids. Common applications include:

Investigating the mechanisms of atherosclerosis.
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Studying the inflammatory response in macrophages and endothelial cells.

Inducing foam cell formation in cultured macrophages.

Examining the signaling pathways activated by oxidized phospholipids, such as the LOX-1

receptor pathway.[1][2][3]

Studying oxidized lipid-induced apoptosis.[2]

Q3: What are the recommended storage and handling conditions for PAz-PC?

A3: As an oxidized lipid, PAz-PC is susceptible to further oxidation and degradation. Proper

storage and handling are crucial to ensure its stability and activity.

Storage: PAz-PC is often supplied in an organic solvent like ethanol or chloroform.[4] It

should be stored under an inert gas (argon or nitrogen) at -70°C or lower.

Handling: When preparing solutions, use solvents that have been purged with an inert gas to

remove dissolved oxygen. Minimize the exposure of PAz-PC to air and light. It is

recommended to use solutions within a short timeframe after preparation.

Q4: In which solvents is PAz-PC soluble?

A4: The solubility of PAz-PC is a critical factor for its use in experiments. While specific

quantitative data is limited, the following table provides general guidance on its solubility.
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Solvent Solubility Notes

Chloroform Soluble
Often used for long-term

storage.

Ethanol Soluble
Can be used to prepare stock

solutions.

DMSO Insoluble

Dipalmitoylphosphatidylcholine

, a related lipid, is insoluble in

DMSO.

Aqueous Buffers (e.g., PBS) Poorly soluble

Forms micelles and

aggregates above its critical

micelle concentration (CMC).

Troubleshooting Guides
Issue 1: PAz-PC Aggregation in Aqueous Solutions
Problem: My PAz-PC solution appears cloudy or forms a precipitate when I dilute it in my

aqueous cell culture medium.

Cause: This is likely due to the PAz-PC concentration exceeding its critical micelle

concentration (CMC) in the aqueous buffer. Phospholipids are amphipathic molecules that self-

assemble into micelles or larger aggregates when their concentration in an aqueous solution is

above the CMC.

Solution:

Work Below the CMC: The most effective way to prevent aggregation is to use PAz-PC at a

concentration below its CMC in the final experimental setup. While the exact CMC for PAz-
PC is not readily available, the CMCs for similar, non-oxidized phosphatidylcholines are in

the micromolar to nanomolar range, and this value is affected by the acyl chain length.
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Phosphatidylcholine (PC)
Species

Acyl Chain Length
Critical Micelle
Concentration (CMC)

12:0 Lyso PC 12:0 0.4-0.9 mM

14:0 Lyso PC 14:0 0.043-0.090 mM

16:0 Lyso PC 16:0 4-8.3 µM

18:0 Lyso PC 18:0 0.4 µM

14:0 PC 14:0/14:0 6 nM

16:0 PC 16:0/16:0 0.46 nM

Use a Carrier: If higher concentrations are required, consider using a carrier molecule like

bovine serum albumin (BSA) to improve the solubility and delivery of PAz-PC to cells.

Sonication: For some applications, brief sonication of the aqueous PAz-PC solution can help

to disperse aggregates and form smaller, more uniform micelles. However, be cautious as

this can also introduce heat and potentially degrade the lipid.

Issue 2: Inconsistent Experimental Results
Problem: I am observing high variability between my experiments using PAz-PC.

Cause: Inconsistent results can arise from several factors related to the stability and handling

of PAz-PC.

Oxidation: PAz-PC can undergo further oxidation upon exposure to air, leading to a

heterogeneous mixture of lipid species with varying activities.

Solvent Evaporation: If stored in an organic solvent, evaporation can lead to an increase in

the effective concentration of your stock solution over time.

Freeze-Thaw Cycles: Repeated freeze-thaw cycles can lead to the degradation of the lipid

and the formation of aggregates.

Solution:
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Aliquot Stock Solutions: Upon receiving PAz-PC, prepare single-use aliquots of your stock

solution to minimize freeze-thaw cycles and reduce the risk of contamination and

degradation.

Use Freshly Prepared Dilutions: Prepare working dilutions of PAz-PC immediately before

each experiment from a fresh aliquot.

Inert Gas Overlay: For long-term storage of stock solutions, flush the headspace of the vial

with an inert gas (argon or nitrogen) before sealing.

Quality Control: If you suspect degradation of your PAz-PC stock, consider having it

analyzed by mass spectrometry to confirm its integrity.

Experimental Protocols
Protocol 1: Preparation of a PAz-PC Stock Solution
This protocol describes how to prepare a stock solution of PAz-PC in an organic solvent.

Materials:

PAz-PC (lyophilized powder or in solvent)

Anhydrous ethanol or chloroform (purged with argon or nitrogen)

Gas-tight syringe

Glass vials with PTFE-lined caps

Inert gas (argon or nitrogen) source

Procedure:

1. If starting with lyophilized PAz-PC, allow the vial to warm to room temperature before

opening to prevent condensation.

2. Add the desired volume of deoxygenated solvent to the vial to achieve the target

concentration (e.g., 1-10 mg/mL).
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3. Mix gently by vortexing until the PAz-PC is completely dissolved.

4. Flush the headspace of the vial with inert gas for 30-60 seconds.

5. Seal the vial tightly with the PTFE-lined cap.

6. For long-term storage, wrap the vial in aluminum foil to protect it from light and store at

-70°C or below.

Protocol 2: Treatment of Cultured Macrophages with
PAz-PC
This protocol provides a general procedure for treating cultured macrophages (e.g., J774A.1 or

primary peritoneal macrophages) with PAz-PC to induce an inflammatory response or foam cell

formation.

Materials:

Cultured macrophages in appropriate cell culture plates

PAz-PC stock solution (from Protocol 1)

Serum-free cell culture medium

Complete cell culture medium

Procedure:

1. Plate the macrophages at the desired density and allow them to adhere overnight.

2. On the day of the experiment, prepare a working solution of PAz-PC by diluting the stock

solution in serum-free medium to the final desired concentration (e.g., 1-50 µg/mL). It is

important to add the PAz-PC stock solution to the medium while vortexing to aid in

dispersion.

3. Aspirate the complete medium from the cells and wash once with sterile PBS.

4. Add the PAz-PC-containing serum-free medium to the cells.
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5. Incubate the cells for the desired time period (e.g., 4-24 hours) at 37°C in a CO2

incubator.

6. After the incubation, the cells can be harvested for downstream analysis, such as gene

expression analysis (qRT-PCR), cytokine measurement (ELISA), or lipid accumulation

staining (Oil Red O).

Signaling Pathways and Workflows
PAz-PC and LOX-1 Signaling in Atherosclerosis
PAz-PC, as a key component of oxLDL, primarily exerts its pro-atherogenic effects through the

Lectin-like oxidized low-density lipoprotein receptor-1 (LOX-1). The binding of PAz-PC to LOX-

1 on endothelial cells and macrophages triggers a cascade of downstream signaling events

that contribute to vascular inflammation and the progression of atherosclerosis.

PAz-PC (in oxLDL) LOX-1 Receptor
Binds to

Increased ROS
(Oxidative Stress)

NF-κB Activation

Foam Cell Formation
Internalization of oxLDL

Activates

Endothelial Dysfunction

Apoptosis

Pro-inflammatory
Cytokine Release

Click to download full resolution via product page

PAz-PC signaling through the LOX-1 receptor.

Experimental Workflow for Studying PAz-PC Effects
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The following diagram illustrates a typical experimental workflow for investigating the cellular

effects of PAz-PC.

Start: PAz-PC Stock

Prepare Working Solution
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or Endothelial Cells

Incubate (4-24h)

Downstream Analysis
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Workflow for PAz-PC cellular experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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